Cas no 81123-06-0 (Gastrin-1, rat)

• Product name: Gastrin-1, rat
• CAS No: 81123-06-0
• MF: C₉₄H₁₂₈N₂₂O₃₁S₂
• MW: 2126.28094005585
• CID: 60300
• PubChem ID: 24895057

Gastrin-1, rat Chemical and Physical Properties

Names and Identifiers

• Gastrin I Rat
• Gastrin I (rat)
• Gastrin I ratGastrin
• GASTRIN, RAT(1-17)
• Gastrin-1, rat
• Pyr-arg-pro-pro-met-glu-glu-glu-glu-glu-ala-tyr-gly-trp-met-asp-phe-nh2
• GASTRIN (1-17),RAT
• GASTRIN (RAT)
• GASTRIN I
• PGLU-ARG-PRO-PRO-MET-GLU-GLU-GLU-GLU-GLU-ALA-TYR-GLY-TRP-MET-ASP-PHE-NH2
• PYR-RPPMEEEEEAYGWMDF-NH2
• 18-34-Gastrin I (pig), 18-(5-oxo-L-proline)-19-L-arginine-21-L-proline- (ZCI)
• L-Phenylalaninamide, 5-oxo-L-prolyl-L-arginyl-L-prolyl-L-prolyl-L-methionyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-alanyl-L-tyrosylglycyl-L-tryptophyl-L-methionyl-L-α-aspartyl-
• Rat gastrin-17 I

• Inchi： 1S/C94H128N22O31S2/c1-48(79(133)113-65(43-50-19-21-52(117)22-20-50)80(134)100-47-71(119)103-66(44-51-46-99-54-15-8-7-14-53(51)54)89(143)109-61(35-40-148-2)88(142)114-67(45-77(130)131)90(144)112-64(78(95)132)42-49-12-5-4-6-13-49)101-81(135)56(24-30-72(120)121)104-83(137)57(25-31-73(122)123)105-84(138)58(26-32-74(124)125)106-85(139)59(27-33-75(126)127)107-86(140)60(28-34-76(128)129)108-87(141)62(36-41-149-3)110-91(145)68-17-10-38-115(68)93(147)69-18-11-39-116(69)92(146)63(16-9-37-98-94(96)97)111-82(136)55-23-29-70(118)102-55/h4-8,12-15,19-22,46,48,55-69,99,117H,9-11,16-18,23-45,47H2,1-3H3,(H2,95,132)(H,100,134)(H,101,135)(H,102,118)(H,103,119)(H,104,137)(H,105,138)(H,106,139)(H,107,140)(H,108,141)(H,109,143)(H,110,145)(H,111,136)(H,112,144)(H,113,133)(H,114,142)(H,120,121)(H,122,123)(H,124,125)(H,126,127)(H,128,129)(H,130,131)(H4,96,97,98)/t48-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-/m0/s1
• InChI Key： FUTWNIPXZKAJHO-FKZYTOAASA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](NC(=O)CNC(=O)[C@@H](NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCSC)NC([C@@H]1CCCN1C([C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC([C@@H]1CCC(=O)N1)=O)=O)=O)CC1C=CC(O)=CC=1)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@H](C(=O)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 2124.86000
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 53
• Heavy Atom Count: 149
• Rotatable Bond Count: 81

Experimental Properties

• PSA: 892.53000
• LogP: 2.22240

Gastrin-1, rat Security Information

• WGK Germany：3

Additional information on Gastrin-1, rat

Comprehensive Overview of Gastrin-1, rat (CAS No. 81123-06-0): Structure, Function, and Research Applications

Gastrin-1, rat (CAS No. 81123-06-0) is a biologically active peptide hormone that plays a critical role in gastrointestinal physiology. This peptide is a rodent-specific variant of gastrin, a well-studied hormone involved in gastric acid secretion and mucosal growth. Researchers and pharmaceutical developers frequently investigate Gastrin-1, rat due to its unique structural properties and potential therapeutic applications. The compound's CAS registry number, 81123-06-0, serves as a unique identifier in chemical databases, ensuring precise referencing in scientific literature.

The molecular structure of Gastrin-1, rat consists of 17 amino acids, with a sulfated tyrosine residue at position 6, which is essential for its biological activity. This post-translational modification distinguishes it from other gastrin variants and enhances its receptor-binding affinity. Recent studies highlight its interaction with cholecystokinin-B (CCK-B) receptors, making it a valuable tool for investigating digestive disorders and neuroendocrine signaling pathways. The growing interest in peptide-based therapeutics has further amplified the relevance of Gastrin-1, rat in drug discovery pipelines.

One of the most frequently searched questions about Gastrin-1, rat revolves around its mechanism of action in gastric acid regulation. Unlike its human counterpart, this peptide exhibits subtle differences in receptor activation kinetics, which are of particular interest to comparative physiologists. Additionally, researchers often inquire about its stability in vitro and optimal storage conditions (-20°C in lyophilized form), as these factors directly impact experimental reproducibility. The rise of personalized medicine and gut-brain axis research has created new avenues for exploring this peptide's role in metabolic disorders.

From a technical perspective, Gastrin-1, rat is synthesized using solid-phase peptide synthesis (SPPS) techniques, followed by rigorous HPLC purification to ensure >95% purity. Its quality control typically involves mass spectrometry and amino acid analysis, addressing another common search query regarding peptide characterization methods. The compound's water solubility (recommended reconstitution in 0.1% acetic acid) and pH sensitivity are frequently discussed in protocol forums, reflecting user concerns about experimental optimization.

Emerging trends in gastroenterology research have positioned Gastrin-1, rat as a key player in studying Helicobacter pylori infections and their association with hypergastrinemia. Furthermore, its potential cross-reactivity with CCK receptors in pancreatic cancer models has sparked interest in oncology circles. These applications align with current searches for biomarkers in digestive cancers and peptide hormone dysregulation, demonstrating the compound's multidisciplinary relevance.

For researchers investigating signal transduction pathways, Gastrin-1, rat serves as an important tool for elucidating G-protein coupled receptor (GPCR) mechanisms. Its ability to stimulate intracellular calcium mobilization and MAP kinase activation makes it particularly useful in cell signaling studies. Recent publications have also explored its non-classical roles in immune modulation, coinciding with increased searches for neuroimmune interactions in inflammatory bowel disease.

The commercial availability of Gastrin-1, rat (CAS No. 81123-06-0) from specialized peptide vendors has facilitated its widespread use in academic and industrial laboratories. Product listings often emphasize its research-grade purity and batch-to-batch consistency, addressing critical purchasing considerations. As peptide therapeutics gain FDA approvals (e.g., semaglutide), the scientific community shows heightened interest in gastrin analogs for metabolic applications, further driving demand for high-quality research compounds.

In conclusion, Gastrin-1, rat represents more than just a biochemical reagent—it's a gateway to understanding fundamental physiological processes and developing novel treatments. Its unique properties captured by CAS No. 81123-06-0 continue to support advancements in molecular endocrinology, drug discovery, and translational medicine. As research techniques evolve, this peptide will likely maintain its status as an indispensable tool for probing the complex interplay between digestive hormones and disease states.